2-(2,4-dichlorophenoxy)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide
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Overview
Description
2-(2,4-dichlorophenoxy)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H18Cl2FN5O3 and its molecular weight is 490.32. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
A novel series of pyrazolo[3,4-d]pyrimidine derivatives has been synthesized and evaluated for their anticancer activities. These compounds, including 2-(2,4-dichlorophenoxy)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide, have shown potential against various cancer cell lines. The structural attributes of these compounds, particularly the fluorobenzyl and pyrazolopyrimidine moieties, contribute to their mechanism of action, possibly involving inhibition of key enzymes or interaction with DNA (El-Morsy et al., 2017).
Neuroinflammation Imaging
Compounds with the pyrazolo[3,4-d]pyrimidine structure have been developed as ligands for the translocator protein 18 kDa (TSPO), a biomarker of neuroinflammation. These compounds, including derivatives closely related to the chemical structure , have been utilized in positron emission tomography (PET) imaging to visualize neuroinflammatory processes in vivo. Their development includes detailed synthesis pathways and in vitro evaluations, highlighting their potential in diagnosing and studying neuroinflammatory diseases (Damont et al., 2015).
Antimicrobial and Antioxidant Properties
Research into pyrazolo[3,4-d]pyrimidine derivatives has also revealed their potential antimicrobial and antioxidant properties. These compounds have been synthesized and tested against a range of microbial strains, showing significant activity. The antioxidant properties of related compounds suggest potential protective effects against oxidative stress, a factor in many chronic diseases. This broadens the application of these compounds beyond oncology and neurology to include roles in managing infections and preventing disease progression through antioxidant mechanisms (Fahim et al., 2021).
Biochemical Analysis
Biochemical Properties
Based on its structural similarity to 2,4-dichlorophenoxyacetic acid (2,4-D), a well-studied herbicide, it can be hypothesized that this compound may interact with enzymes, proteins, and other biomolecules .
Cellular Effects
It is plausible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that this compound exerts its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Future studies should investigate the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Metabolic Pathways
Future studies should investigate any enzymes or cofactors that it interacts with, as well as any effects on metabolic flux or metabolite levels .
Subcellular Localization
Future studies should investigate any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[2-[5-[(3-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18Cl2FN5O3/c23-15-4-5-19(18(24)9-15)33-12-20(31)26-6-7-30-21-17(10-28-30)22(32)29(13-27-21)11-14-2-1-3-16(25)8-14/h1-5,8-10,13H,6-7,11-12H2,(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVJVDOCTWYORGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)COC4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18Cl2FN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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